Cas no 2695-79-6 (Benzeneacetic acid, a-hydroxy-4-methyl-a-(4-methylphenyl)-)

Benzeneacetic acid, a-hydroxy-4-methyl-a-(4-methylphenyl)- structure
2695-79-6 structure
Product Name:Benzeneacetic acid, a-hydroxy-4-methyl-a-(4-methylphenyl)-
CAS No:2695-79-6
MF:C16H16O3
MW:256.296444892883
CID:277184
PubChem ID:229097
Update Time:2025-04-19

Benzeneacetic acid, a-hydroxy-4-methyl-a-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-hydroxy-4-methyl-a-(4-methylphenyl)-
    • 2-hydroxy-2,2-bis(4-methylphenyl)acetic acid
    • 4,4'-dimethylbenzilic acid
    • 4,4'-dimethyl-benzilic acid
    • 4,4'-Dimethyl-benzilsaeure
    • AC1L5GPM
    • AC1Q5SMW
    • AR-1J2157
    • CTK4F8811
    • Di-p-tolyl-glykolsaeure
    • hydroxy[bis(4-methylphenyl)]acetic acid
    • NSC22507
    • p-Tolilic acid
    • SureCN71815
    • di-(p-tolyl)-glycolic acid
    • NSC-22507
    • 2695-79-6
    • hydroxy-di-p-tolyl-acetic acid
    • DTXSID60281676
    • bis-p-tolylhydroxyacetic acid
    • 2-Hydroxy-2,2-di-p-tolylacetic acid
    • SCHEMBL71815
    • CWIBSQNDPRRQEM-UHFFFAOYSA-N
    • Inchi: 1S/C16H16O3/c1-11-3-7-13(8-4-11)16(19,15(17)18)14-9-5-12(2)6-10-14/h3-10,19H,1-2H3,(H,17,18)
    • InChI Key: CWIBSQNDPRRQEM-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 256.10998
  • Monoisotopic Mass: 256.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.215
  • Boiling Point: 436.5°Cat760mmHg
  • Flash Point: 232°C
  • Refractive Index: 1.603
  • PSA: 57.53
  • LogP: 2.62390
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